Cas no 503816-69-1 (Methyl 7-chloro-1H-indole-4-carboxylate)

• Product Name: Methyl 7-chloro-1H-indole-4-carboxylate
• CAS No: 503816-69-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD08458404
• CID: 841926
• PubChem ID: 10013328
• Update Time: 2025-05-26

Methyl 7-chloro-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-chloro-1H-indole-4-carboxylate
• Methyl 7-chloro-indole-4-carboxylate
• 7-Chloro-4-indole carboxylic acid methyl ester
• METHYL 7-CHLOROINDOLE-4-CARBOXYLATE
• MFCD08458404
• DTXSID90434158
• SCHEMBL6315440
• AKOS016010781
• SB15244
• CS-0323041
• 503816-69-1
• Methyl7-chloro-1H-indole-4-carboxylate
• DB-071186
• DS-5762
• 1H-Indole-4-carboxylic acid, 7-chloro-, methyl ester

• MDL： MFCD08458404
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)7-2-3-8(11)9-6(7)4-5-12-9/h2-5,12H,1H3
• InChI Key： YMAVXLSGYDNOML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C2C=CNC=21

Computed Properties

• Exact Mass: 209.02444
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 358.9±22.0℃ at 760 mmHg
• Flash Point: 170.9±22.3 °C
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 42.09
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 7-chloro-1H-indole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 7-chloro-1H-indole-4-carboxylate

Methyl 7-chloro-1H-indole-4-carboxylate: A Comprehensive Overview

Methyl 7-chloro-1H-indole-4-carboxylate, with the CAS number 503816-69-1, is a significant compound in the field of organic chemistry and pharmacology. This compound, also known as 7-chloromethyl indole carboxylate, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an indole ring substituted with a chlorine atom at the 7th position and a methyl ester group at the 4th position, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of anti-cancer agents. Methyl 7-chloro-1H-indole-4-carboxylate has been explored for its potential to inhibit specific enzymes involved in cancer cell proliferation. For instance, researchers have reported that this compound exhibits selective inhibition of histone deacetylases (HDACs), which are known to play a crucial role in epigenetic regulation and cancer progression. The chlorine substitution at the 7th position is believed to enhance the compound's bioavailability and selectivity, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, methyl 7-chloro-1H-indole-4-carboxylate has been utilized as an intermediate in the synthesis of more complex molecules. Its structure serves as a versatile platform for introducing various functional groups, enabling the creation of novel bioactive compounds. For example, recent research has demonstrated that this compound can be efficiently converted into indole-based scaffolds with improved solubility and stability, which are essential properties for drug candidates.

The synthesis of methyl 7-chloro-1H-indole-4-carboxylate has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled a more efficient synthesis pathway. By employing palladium-catalyzed cross-coupling reactions, chemists have achieved higher yields and better purity levels, making this compound more accessible for large-scale production and research purposes.

From an environmental perspective, methyl 7-chloro-1H-indole-4-carboxylate has been studied for its biodegradability and ecological impact. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This is particularly important given the increasing emphasis on sustainable chemistry and green practices in the pharmaceutical industry.

In conclusion, methyl 7-chloro-1H-indole-4-carboxylate (CAS No. 503816-69-1) is a versatile and intriguing compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for researchers across various disciplines. As ongoing investigations continue to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in both academic research and industrial applications.